tert-Butyl trans-3-cyanocyclohexylcarbamate
Overview
Description
“tert-Butyl trans-3-cyanocyclohexylcarbamate” is a chemical compound with the molecular formula C12H20N2O2 . It is intended for research use only and is not suitable for human or veterinary use.
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringCC(C)(C)OC(=O)N[C@@H]1CCCC@@HC1
. This indicates that the molecule contains a cyclohexyl ring with a cyanomethyl group (CN) and a carbamate group (OC(=O)N) attached to it . Physical and Chemical Properties Analysis
“this compound” is a solid compound . Its molecular weight is 224.3 g/mol. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results .Scientific Research Applications
Metabolic Pathways and Stereochemistry
- Metabolism and excretion studies in rabbits of various tert-butylcyclohexanones, including tert-butyl trans-3-cyanocyclohexylcarbamate, reveal insights into secondary alcohol formation and stereochemistry. These compounds are predominantly reduced to secondary alcohols and excreted conjugated with glucuronic acid. The study indicates that the orientation of ketone relative to coenzyme impacts the formation of alcohols with equatorially or axially orientated hydroxyl groups, influenced by steric factors like alkyl substituent size and position (Cheo, Elliott, & Tao, 1967).
Synthesis and Optical Resolution
- A practical synthesis method for optically active trans-tert-butyl-2-aminocyclopentylcarbamate, related to this compound, has been developed. This method involves aziridine opening and optical resolution, yielding multigram quantities of enantiomers, demonstrating its utility for chiral ligands and peptide nucleic acids (PNAs) (Xu & Appella, 2006).
Chemical Reactions and Stereocontrol
- Studies on the acid-catalyzed rearrangement of O-4-tert-butylcyclohexyl methylthiocarbamates, a class of compounds including this compound, indicate distinctive reaction pathways leading to different mixtures of S-cis- and S-trans-products. These findings provide insights into stereocontrolled synthesis relevant to this compound (Fujii, Shuto, & Kinoshita, 1990).
Stereoisomerization and Conformational Analysis
- Research into the synthesis and structure of 9,10-di-tert-butyl-9,10-dihydro-9,10-disilaanthracenes reveals insights into stereochemistry and isomerization, relevant for understanding the behavior of this compound. This work shows how conformational changes and stereoisomerization can be influenced by tert-butyl groups (Kyushin, Shinnai, Kubota, & Matsumoto, 1997).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
tert-butyl N-[(1R,3R)-3-cyanocyclohexyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O2/c1-12(2,3)16-11(15)14-10-6-4-5-9(7-10)8-13/h9-10H,4-7H2,1-3H3,(H,14,15)/t9-,10-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KODINHTWTSHDJW-NXEZZACHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCCC(C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H]1CCC[C@H](C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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